Cas no 2228756-37-2 (1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2228756-37-2
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 6164769
• PubChem ID: 165969212
• Update Time: 2025-06-25

1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile
• EN300-1917096
• 2228756-37-2

• Inchi： 1S/C9H8BrNO/c10-7-4-8(12-5-7)9(6-11)2-1-3-9/h4-5H,1-3H2
• InChI Key： IVZDTPRQFOPQQP-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.9Ų

Additional information on 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile

Introduction to 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228756-37-2)

1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228756-37-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds, specifically furans, and is characterized by the presence of a bromine atom and a cyano group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, including drug discovery and materials science.

The molecular structure of 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile consists of a cyclobutane ring attached to a furan ring, with a bromine atom substituting one of the furan ring's hydrogen atoms and a cyano group attached to the cyclobutane ring. This arrangement provides a rigid and planar structure, which can influence its reactivity and stability. The bromine atom, being an electron-withdrawing group, can modulate the electronic properties of the molecule, while the cyano group can participate in various chemical reactions, such as nucleophilic addition and substitution reactions.

Recent studies have explored the synthetic routes for preparing 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile. One notable method involves the reaction of 4-bromofuran with cyclobutanecarbonitrile in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale synthesis. The use of transition metal catalysts, such as palladium or copper complexes, has been particularly effective in facilitating the coupling reaction between the furan and cyclobutane moieties.

In terms of biological activity, 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile has shown promising results in preliminary assays. Research has indicated that this compound exhibits moderate to strong inhibitory effects against certain enzymes and receptors, which are relevant targets for therapeutic intervention. For instance, it has been reported to inhibit the activity of kinases involved in cell signaling pathways, which are implicated in various diseases such as cancer and inflammatory disorders. Additionally, studies have explored its potential as an antimicrobial agent, demonstrating activity against both Gram-positive and Gram-negative bacteria.

The pharmacokinetic properties of 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. Its metabolic stability in liver microsomes indicates that it may have a longer half-life in vivo, which is advantageous for drug development. However, further studies are needed to fully characterize its pharmacokinetic behavior and potential drug interactions.

In the context of drug discovery, 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile represents a promising lead compound for further optimization. Structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activity. These studies have revealed that modifications to the bromine atom or the cyano group can significantly affect the compound's potency and selectivity. For example, replacing the bromine atom with other halogens or functional groups can enhance its binding affinity to specific targets.

Beyond its potential as a therapeutic agent, 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The rigid structure and strong electron-withdrawing groups contribute to high charge carrier mobility and improved device performance.

In conclusion, 1-(4-bromofuran-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228756-37-2) is a multifaceted compound with diverse applications in chemistry and biology. Its unique molecular structure provides a foundation for further research into its synthetic methods, biological activities, pharmacokinetic properties, and potential uses in materials science. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.